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Compound of Interest

Compound Name:
4-(4-Methoxyphenyl)-1,2,3-

Thiadiazol-5-Amine

Cat. No.: B053712 Get Quote

An In-depth Technical Guide on 4-(4-
Methoxyphenyl)-1,2,3-Thiadiazol-5-Amine
Preliminary Findings and Data Scarcity for a Niche Compound

This technical guide addresses the chemical properties and structure of 4-(4-
Methoxyphenyl)-1,2,3-thiadiazol-5-amine. It is important for the intended audience of

researchers, scientists, and drug development professionals to note that while fundamental

identifying information for this specific chemical entity is available, a comprehensive body of

public-domain research, including detailed experimental protocols, extensive spectral analyses,

and biological activity studies, appears to be limited. This document compiles the available data

and highlights areas where further research is needed.

Core Chemical Properties and Structure
4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine is a distinct isomer within the thiadiazole

family. Its structure is characterized by a 1,2,3-thiadiazole ring substituted at the 4-position with

a 4-methoxyphenyl group and at the 5-position with an amine group.

Structure:

Caption: Chemical structure of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine.
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A summary of the core chemical data is presented in the table below. It is critical to distinguish

this compound from its more frequently documented isomer, 5-(4-methoxyphenyl)-1,3,4-

thiadiazol-2-amine.

Property Value

CAS Number 115842-95-0

Molecular Formula C₉H₉N₃OS

Molecular Weight 207.25 g/mol

Melting Point 258–261°C[1]

Boiling Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield a specific,

detailed experimental protocol for the synthesis of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-
amine. While general methods for the synthesis of 4-aryl-1,2,3-thiadiazoles exist, a protocol

tailored to the introduction of a 5-amino group on this specific scaffold could not be located.

For the benefit of researchers, a generalized workflow for the potential synthesis of related

thiadiazole compounds is presented below. This is a hypothetical pathway and would require

significant experimental validation for the target compound.
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Starting Materials
(e.g., 4-methoxyacetophenone derivative)

Formation of Hydrazone

Reaction with Thionyl Chloride
(Hurd-Mori Synthesis)

Introduction of Amino Group

4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine

Click to download full resolution via product page

Caption: A generalized, hypothetical synthetic workflow.

Spectral Data
No specific spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 4-(4-
Methoxyphenyl)-1,2,3-thiadiazol-5-amine (CAS 115842-95-0) were found in the public

domain. This lack of characterization data is a significant gap in the scientific record for this

compound.

Biological Activity and Signaling Pathways
Currently, there is no available information on the biological activity, pharmacological

properties, or mechanism of action of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine.

Consequently, no signaling pathways or experimental workflows related to its biological effects

can be described or visualized. The biological activities reported for other "methoxyphenyl
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thiadiazole amine" compounds are related to different isomers and cannot be extrapolated to

the 1,2,3-thiadiazole structure.

Conclusion and Future Directions
4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine is a chemical entity for which basic identifying

information is available. However, there is a pronounced scarcity of in-depth technical data. For

researchers and drug development professionals, this presents both a challenge and an

opportunity. The lack of established synthetic protocols, spectral characterization, and

biological screening data indicates that this compound is largely unexplored.

Future research should focus on:

Developing and publishing a reliable, high-yield synthetic protocol.

Comprehensive characterization using modern spectroscopic techniques (NMR, IR, MS, and

elemental analysis).

In-vitro and in-vivo screening to determine any potential biological activities.

Without this foundational research, the potential applications of 4-(4-Methoxyphenyl)-1,2,3-
thiadiazol-5-amine in medicinal chemistry and materials science will remain unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

